2-Chlorostyrene 2-Chlorostyrene O-chlorostyrene is a clear yellow liquid. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 2039-87-4
VCID: VC0146407
InChI: InChI=1S/C8H7Cl/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H2
SMILES: C=CC1=CC=CC=C1Cl
Molecular Formula: C8H7Cl
Molecular Weight: 138.59 g/mol

2-Chlorostyrene

CAS No.: 2039-87-4

Reference Standards

VCID: VC0146407

Molecular Formula: C8H7Cl

Molecular Weight: 138.59 g/mol

2-Chlorostyrene - 2039-87-4

CAS No. 2039-87-4
Product Name 2-Chlorostyrene
Molecular Formula C8H7Cl
Molecular Weight 138.59 g/mol
IUPAC Name 1-chloro-2-ethenylbenzene
Standard InChI InChI=1S/C8H7Cl/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H2
Standard InChIKey ISRGONDNXBCDBM-UHFFFAOYSA-N
SMILES C=CC1=CC=CC=C1Cl
Canonical SMILES C=CC1=CC=CC=C1Cl
Boiling Point 371.7 °F at 760 mm Hg (NTP, 1992)
188.7 °C
188.7 °C @ 760 mm Hg
372°F
Colorform Liquid
Colorless liquid.
Density 1.1 at 68 °F (NTP, 1992)
1.1 @ 20 °C
Relative density (water = 1): 1.1
1.10
Flash Point 138 °F (NTP, 1992)
58 °C c.c.
138°F
Melting Point -81.7 °F (NTP, 1992)
-63.1 °C
-63.2 °C
-81.7°F
-82°F
Physical Description O-chlorostyrene is a clear yellow liquid. (NTP, 1992)
YELLOW LIQUID.
Colorless liquid.
Description O-chlorostyrene is a clear yellow liquid. (NTP, 1992)
Solubility less than 1 mg/mL at 70° F (NTP, 1992)
SOL IN ALC, ETHER, ACETONE, ACETIC ACID, PETROLEUM ETHER
SOL IN CARBON TETRACHLORIDE
Solubility in water: very poor
Insoluble
Synonyms o-Chlorostyrene
Vapor Density Relative vapor density (air = 1): 4.8
Vapor Pressure 0.96 mm Hg at 77 °F (NIOSH, 2016)
0.96 mmHg
9.6X10-1 mm Hg @ 25 °C
Vapor pressure, kPa at 25 °C: 0.13
0.96 mmHg at 77°F
(77°F): 0.96 mmHg
PubChem Compound 14906
Last Modified Nov 11 2021
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